Cas no 1805259-17-9 (2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805259-17-9
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4808758
• Update Time: 2025-10-29

2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-7-6(3-14)4(1-10)5(2-13-7)8(11)12/h2,8,14H,1,3H2
• InChI Key： LUGYZZVKGXOYGO-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=C(CCl)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol

Comprehensive Guide to 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1805259-17-9)

2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1805259-17-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, chloromethyl, and difluoromethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The molecular structure of 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol features a pyridine core substituted with multiple functional groups, each contributing to its reactivity and potential applications. The presence of a bromine atom at the 2-position makes it an excellent candidate for cross-coupling reactions, while the chloromethyl group at the 4-position offers opportunities for further functionalization. The difluoromethyl group at the 5-position enhances the compound's metabolic stability, a critical factor in pharmaceutical design.

In recent years, the demand for fluorinated pyridine derivatives like 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol has surged due to their unique physicochemical properties. Fluorine incorporation often improves lipophilicity, bioavailability, and binding affinity, making these compounds valuable in medicinal chemistry. This trend aligns with the growing interest in fluorine-containing drugs, a hot topic in pharmaceutical research as evidenced by numerous publications and patent filings.

The synthesis of 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Key steps often include halogenation, chloromethylation, and difluoromethylation reactions. Process optimization for this compound remains an active area of research, with scientists exploring more efficient and environmentally friendly synthetic routes to meet the increasing demand for this valuable intermediate.

From an applications perspective, 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol serves as a crucial intermediate in the development of various therapeutic agents. Its structural features make it particularly suitable for creating molecules that target central nervous system disorders, inflammatory conditions, and infectious diseases. The compound's versatility also extends to agrochemical applications, where it can be used to develop new crop protection agents with improved efficacy and environmental profiles.

The market for pyridine-based compounds like 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol continues to expand, driven by the pharmaceutical industry's need for novel chemical entities. Recent market analyses indicate significant growth potential for fluorinated heterocycles, with particular emphasis on their use in kinase inhibitors and GPCR modulators. This compound's unique combination of functional groups positions it well to address current challenges in drug discovery, including the need for molecules with improved selectivity and reduced off-target effects.

Quality control and characterization of 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol require advanced analytical techniques. Common methods include HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight determination. These quality assurance measures are critical given the compound's use as a pharmaceutical intermediate, where stringent purity standards must be met.

Storage and handling of 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment should be used when working with this chemical, following general laboratory safety protocols.

Future research directions for 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol include exploring its potential in click chemistry applications and as a scaffold for library synthesis in drug discovery programs. The growing interest in fragment-based drug design and the need for diverse chemical space exploration make this compound particularly valuable for medicinal chemistry initiatives. Additionally, its application in materials science, particularly in the development of organic electronic materials, represents an emerging area of investigation.

For researchers seeking alternatives or related compounds, several structural analogs of 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol are worth considering. These include various substituted pyridine derivatives with different halogen patterns or alternative functional groups at the 3-position. The choice of analog depends on the specific application requirements and desired physicochemical properties for the target molecule.

In conclusion, 2-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1805259-17-9) represents a valuable chemical building block with diverse applications in pharmaceutical and agrochemical research. Its unique structural features, combining bromine, chloromethyl, and difluoromethyl substituents on a pyridine core, make it particularly useful for medicinal chemistry applications. As research into fluorinated heterocycles continues to expand, this compound is poised to play an increasingly important role in the development of novel bioactive molecules.